Cas no 1794782-57-2 (Almotriptan-d6 Hydrochloride)

• Product Name: Almotriptan-d6 Hydrochloride
• CAS No: 1794782-57-2
• MF: C₁₇H₂₆ClN₃O₂S
• MW: 377.962212085724
• CID: 2242074
• Update Time: 2024-11-01

Almotriptan-d6 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Almotriptan-d6 Hydrochloride

• Inchi： 1S/C17H25N3O2S.ClH/c1-19(2)10-7-15-12-18-17-6-5-14(11-16(15)17)13-23(21,22)20-8-3-4-9-20;/h5-6,11-12,18H,3-4,7-10,13H2,1-2H3;1H/i1D3,2D3;
• InChI Key： FUORSACTMVYHCT-TXHXQZCNSA-N
• SMILES： Cl.S(CC1C=CC2=C(C(=CN2)CCN(C([2H])([2H])[2H])C([2H])([2H])[2H])C=1)(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 483
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives